Cas no 1261767-73-0 (3-(3-Bromo-5-methylbenzoyl)pyridine)

• Product Name: 3-(3-Bromo-5-methylbenzoyl)pyridine
• CAS No: 1261767-73-0
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5008990
• Update Time: 2025-06-13

3-(3-Bromo-5-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-5-methylbenzoyl)pyridine

• Inchi： 1S/C13H10BrNO/c1-9-5-11(7-12(14)6-9)13(16)10-3-2-4-15-8-10/h2-8H,1H3
• InChI Key： WZPQCNPLJSVHNN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1)C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-(3-Bromo-5-methylbenzoyl)pyridine

Introduction to 3-(3-Bromo-5-methylbenzoyl)pyridine (CAS No. 1261767-73-0) and Its Emerging Applications in Chemical Biology

3-(3-Bromo-5-methylbenzoyl)pyridine, identified by the Chemical Abstracts Service registry number 1261767-73-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, featuring a benzoyl moiety attached to a pyridine backbone with bromination and methylation at specific positions, exhibits a versatile chemical profile that makes it valuable for synthetic chemistry and drug discovery initiatives.

The structural framework of 3-(3-Bromo-5-methylbenzoyl)pyridine consists of a benzoyl group linked to a pyridine ring, where the benzene ring is substituted with a bromine atom at the 3-position and a methyl group at the 5-position. This particular arrangement imparts distinct electronic and steric properties, enabling the compound to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and methyl groups provides handles for further functionalization, making it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the demand for high-quality intermediates in pharmaceutical research has surged, driven by advancements in drug discovery technologies and an increased focus on precision medicine. 3-(3-Bromo-5-methylbenzoyl)pyridine has emerged as a key building block in this landscape, particularly in the development of small-molecule inhibitors targeting various biological pathways. Its utility extends to the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of 3-(3-Bromo-5-methylbenzoyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a precursor for more complex kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate these pathways with high specificity. Recent studies have demonstrated its efficacy in generating inhibitors that exhibit potent activity against specific kinases while minimizing off-target effects.

The brominated aromatic ring in 3-(3-Bromo-5-methylbenzoyl)pyridine also makes it a valuable scaffold for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the introduction of aryl groups at desired positions, expanding the structural diversity of derivatives derived from this compound. Such modifications are crucial for optimizing pharmacokinetic properties and improving drug-like characteristics of lead compounds.

Furthermore, the pyridine moiety is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of both bromine and methyl substituents on the benzoyl group fine-tunes these interactions, enabling fine control over binding affinity and selectivity. This has been particularly useful in the design of ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

Recent advances in computational chemistry have further enhanced the utility of 3-(3-Bromo-5-methylbenzoyl)pyridine by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding modes and optimize lead structures before conducting expensive wet-lab experiments. The structural features of this compound make it an ideal candidate for such virtual screening campaigns, where its interaction with potential targets can be rapidly evaluated.

The versatility of 3-(3-Bromo-5-methylbenzoyl)pyridine also extends to its application in material science. Pyridine-based compounds are frequently employed in the development of organic electronic materials due to their ability to form stable π-conjugated systems. By incorporating this intermediate into polymers or small molecules designed for optoelectronic applications, researchers can tailor properties such as charge transport efficiency and luminescence characteristics.

In conclusion, 3-(3-Bromo-5-methylbenzoyl)pyridine (CAS No. 1261767-73-0) represents a significant advancement in synthetic chemistry, offering a robust platform for drug discovery and material science applications. Its unique structural features—combining a benzoyl group with bromination and methylation on a pyridine ring—make it indispensable for medicinal chemists seeking to develop innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical biology is poised to grow even further.